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Compound of Interest

Compound Name: 6-Undecanone

Cat. No.: B1294626 Get Quote

An In-depth Technical Guide to 6-Undecanone: Chemical Properties and Structure

Introduction
6-Undecanone, also known by synonyms such as dipentyl ketone and diamyl ketone, is a

symmetrical aliphatic ketone.[1][2] It is a colorless to pale yellow liquid characterized by a fruity

odor.[3][4] This document provides a comprehensive overview of the chemical structure,

properties, and synthesis of 6-undecanone, intended for researchers, scientists, and

professionals in drug development and chemical synthesis. While naturally occurring in some

plants like coriander and sweet osmanthus, its primary applications are in industrial and

laboratory settings.[1][3][5]

Chemical Structure and Identifiers
6-Undecanone possesses a simple, symmetrical structure with a carbonyl group located at the

sixth carbon of an eleven-carbon chain. This symmetry results in less complex ¹H and ¹³C NMR

spectra compared to its asymmetrical isomers.[4]

Table 1: Structural Identifiers for 6-Undecanone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1294626?utm_src=pdf-interest
https://www.benchchem.com/product/b1294626?utm_src=pdf-body
https://www.benchchem.com/product/b1294626?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6-Undecanone
https://webbook.nist.gov/cgi/cbook.cgi?ID=927-49-1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9135132.htm
https://www.smolecule.com/products/s702479
https://www.benchchem.com/product/b1294626?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6-Undecanone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9135132.htm
http://www.thegoodscentscompany.com/data/rw1108661.html
https://www.benchchem.com/product/b1294626?utm_src=pdf-body
https://www.smolecule.com/products/s702479
https://www.benchchem.com/product/b1294626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name undecan-6-one[1]

Molecular Formula C₁₁H₂₂O[1][2]

CAS Number 927-49-1[1][2]

Canonical SMILES CCCCCC(=O)CCCCC[4]

InChI
InChI=1S/C11H22O/c1-3-5-7-9-11(12)10-8-6-4-

2/h3-10H2,1-2H3[1][2]

InChIKey ZPQAKYPOZRXKFA-UHFFFAOYSA-N[2][4]

Physicochemical Properties
The physical and chemical properties of 6-undecanone are well-documented, making it

suitable for various applications, including as a solvent and a reference standard.[3][6]

Table 2: Quantitative Physicochemical Data for 6-Undecanone
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Property Value Source(s)

Molecular Weight 170.29 g/mol [1][4][7]

Appearance
Clear colorless to slightly

yellow liquid
[3]

Melting Point 14.0 - 15.0 °C [1][6]

Boiling Point 228 °C (at 760 mm Hg) [1][3]

Density 0.826 - 0.836 g/mL at 25 °C [1][3]

Refractive Index 1.424 - 1.430 at 20 °C [1]

Flash Point 88 °C (191 °F) [5][7]

Vapor Pressure 0.05 mmHg [7]

Water Solubility
0.05 mg/mL at 25 °C

(insoluble)
[1][4]

LogP 3.7 - 4.09 [7][8]

Solubility Profile: 6-Undecanone is largely insoluble in water but demonstrates good solubility

in organic solvents.[4][9] It is miscible with ethanol at room temperature and highly soluble in

halogenated solvents like chloroform and polar aprotic solvents such as acetone.[4] This

solubility profile is crucial for its application in extraction processes and as a reaction medium.

[4]

Synthesis and Experimental Protocols
Several synthetic routes are available for the production of 6-undecanone. The choice of

method often depends on the desired scale, purity, and availability of starting materials.

Ketonization of Hexanoic Acid
A prominent and green chemistry-aligned method for synthesizing 6-undecanone is the

ketonic decarboxylation of hexanoic acid.[4] This process involves the catalytic conversion of

two carboxylic acid molecules into a symmetrical ketone, with carbon dioxide and water as the

only byproducts.[4]
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Experimental Protocol Overview: The reaction is typically performed in a continuous flow

reactor.[10] Hexanoic acid is passed over a solid catalyst at elevated temperatures. Zirconia

(ZrO₂) based catalysts, particularly high-surface-area zirconia aerogels, have shown high

conversion (72.3%) and selectivity (92.6%) for this transformation.[10] The process can be

operated for extended periods without significant loss of catalyst activity and requires no

additional solvent or carrier gas.[10]

The general workflow for this synthesis is outlined in the diagram below.
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Diagram 1: Synthesis of 6-Undecanone via Ketonization
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Diagram 1: Synthesis of 6-Undecanone via Ketonization.
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Other Synthetic Methods
Other reported methods for the synthesis of 6-undecanone include:

Oxidation of Alcohols: The corresponding secondary alcohol, 6-undecanol, can be oxidized

to produce 6-undecanone.[4]

Claisen Condensation: This method involves the reaction between hexanoic acid and

pentanoic acid.[4]

From Caproic Acid: An older method describes the production from caproic (hexanoic)

dicarboxylic acid with dilute sulfuric acid.[3]

A combined biotechnological and chemical approach has also been patented, where

microorganisms first produce hexanoic acid from ethanol or acetate, which is then extracted

and subjected to chemical ketonization.[11]

Applications in Research and Industry
6-Undecanone's chemical properties make it a versatile compound in several fields.

Solvent and Extraction Medium: It is used as a solvent for analyzing complex organic

mixtures, such as the products of lignin pyrolysis.[3][4] Its properties are also well-suited for

supported liquid membrane (SLM) extraction, a technique used for sample pretreatment in

analytical chemistry, for instance, prior to capillary zone electrophoresis.[3][4]

Flavoring Agent: 6-Undecanone is used in the food industry as a flavoring agent.[1][7]

Potential Fuel Additive: Due to its structural similarity to components in diesel fuel, it has

been investigated as a potential fuel additive.[4]

Insect Repellent: Like its isomer 2-undecanone, it is known to have insect repellent

properties.[6][7]

Biological Activity and Signaling Pathways
Currently, there is a lack of specific research on the biological activities and signaling pathways

directly involving 6-undecanone. Much of the available literature focuses on its isomer, 2-
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undecanone, which has been shown to modulate inflammatory responses through the

Nrf2/HO-1 and NF-κB pathways and regulate neutrophil activity.[12][13] While isomers can

have different biological effects, studies on 2-undecanone may provide a starting point for

future investigations into the bioactivity of 6-undecanone.

Safety and Handling
6-Undecanone is classified as a combustible liquid and may be harmful if swallowed.[5]

Standard laboratory safety protocols, including the use of personal protective equipment, are

recommended. It should be stored in a well-ventilated place away from heat and open flames.

When heated to decomposition, it may emit acrid smoke and irritating fumes.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Undecanone | C11H22O | CID 13561 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 6-Undecanone [webbook.nist.gov]

3. 6-Undecanone | 927-49-1 [chemicalbook.com]

4. Buy 6-Undecanone | 927-49-1 [smolecule.com]

5. 6-undecanone, 927-49-1 [thegoodscentscompany.com]

6. 6-Undecanone Analytical Standard, Affordable Price & High Purity [nacchemical.com]

7. guidechem.com [guidechem.com]

8. 6-Undecanone | 927-49-1 [amp.chemicalbook.com]

9. 6-Undecanone(927-49-1)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

10. researchgate.net [researchgate.net]

11. WO2020104429A1 - Method of producing higher alkanones, preferably 6-undecanone,
and derivatives thereof - Google Patents [patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/35285579/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9442345/
https://www.benchchem.com/product/b1294626?utm_src=pdf-body
https://www.benchchem.com/product/b1294626?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1108661.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9135132.htm
https://www.benchchem.com/product/b1294626?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/6-Undecanone
https://webbook.nist.gov/cgi/cbook.cgi?ID=927-49-1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9135132.htm
https://www.smolecule.com/products/s702479
http://www.thegoodscentscompany.com/data/rw1108661.html
https://www.nacchemical.com/6-undecanone-3413279.html
https://www.guidechem.com/dictionary/en/927-49-1.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9135132.htm?N=Japan
https://m.chemicalbook.com/ProductMSDSDetailCB9135132_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9135132_EN.htm
https://www.researchgate.net/publication/283037915_Ketonization_of_hexanoic_acid_to_diesel-blendable_6-undecanone_on_the_stable_zirconia_aerogel_catalyst
https://patents.google.com/patent/WO2020104429A1/en
https://patents.google.com/patent/WO2020104429A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. 2-undecanone protects against fine particles-induced heart inflammation via modulating
Nrf2/HO-1 and NF-κB pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

13. 2-Undecanone derived from Pseudomonas aeruginosa modulates the neutrophil activity
- PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [6-Undecanone chemical properties and structure].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294626#6-undecanone-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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